Cas no 2229312-07-4 (tert-butyl N-5-(1-amino-3-hydroxypropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(1-amino-3-hydroxypropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate
• CAS No: 2229312-07-4
• MF: C₁₅H₂₄N₂O₅
• MW: 312.361464500427
• CID: 5980397
• PubChem ID: 165676722
• Update Time: 2025-06-15

tert-butyl N-5-(1-amino-3-hydroxypropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-amino-3-hydroxypropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate
• tert-butyl N-[5-(1-amino-3-hydroxypropan-2-yl)-2-hydroxy-3-methoxyphenyl]carbamate
• 2229312-07-4
• EN300-1897377

• Inchi： 1S/C15H24N2O5/c1-15(2,3)22-14(20)17-11-5-9(10(7-16)8-18)6-12(21-4)13(11)19/h5-6,10,18-19H,7-8,16H2,1-4H3,(H,17,20)
• InChI Key： XMXNTYJTVHMJKV-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=CC(=C1)C(CO)CN)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 312.16852187g/mol
• Monoisotopic Mass: 312.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 114Ų

Additional information on tert-butyl N-5-(1-amino-3-hydroxypropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-5-(1-amino-3-hydroxypropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate (CAS No. 2229312-07-4)

The compound tert-butyl N-5-(1-amino-3-hydroxypropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate, identified by its CAS No. 2229312-07-4, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and a hydroxypropan-2-yl moiety, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

In recent years, the demand for high-purity intermediates like tert-butyl N-5-(1-amino-3-hydroxypropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate has surged, driven by advancements in precision medicine and small-molecule therapeutics. This compound's multi-functional groups allow for versatile modifications, enabling the development of novel drug candidates with improved efficacy and safety profiles. Its role in structure-activity relationship (SAR) studies is particularly noteworthy, as it helps researchers optimize lead compounds for better pharmacokinetic properties.

The synthesis of tert-butyl N-5-(1-amino-3-hydroxypropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate involves meticulous organic chemistry techniques, including protection-deprotection strategies and selective functionalization. These methods ensure high yield and purity, critical for its use in GMP-compliant manufacturing. The compound's stability under physiological conditions further enhances its appeal for in vivo studies, making it a preferred choice for preclinical research.

From an SEO perspective, this compound aligns with trending queries such as "novel carbamate derivatives in drug discovery", "tert-butyl protected amino alcohols", and "hydroxypropan-2-yl applications in medicinal chemistry". These keywords reflect the growing interest in tailored synthetic intermediates and their role in accelerating R&D pipelines. Additionally, the compound's CAS No. 2229312-07-4 is frequently searched by procurement specialists and lab managers seeking reliable suppliers.

Beyond its pharmaceutical applications, tert-butyl N-5-(1-amino-3-hydroxypropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate is also explored in material science for designing functional polymers and biodegradable coatings. Its hydrophilic-lipophilic balance and reactive sites offer opportunities for creating advanced materials with tailored properties. This interdisciplinary potential underscores the compound's versatility and relevance in modern scientific research.

In conclusion, tert-butyl N-5-(1-amino-3-hydroxypropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate (CAS No. 2229312-07-4) represents a cutting-edge intermediate with broad applications in drug development, material innovation, and biochemical research. Its strategic importance is further amplified by the increasing focus on sustainable chemistry and green synthesis, making it a compound of interest for both academia and industry.